6-Morpholin-4-ylhexanenitrile
Cat. No. B8513160
M. Wt: 182.26 g/mol
InChI Key: QHMGJRIENZQGFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06541505B1
Procedure details
Using morpholine and 6-chloro-hexanenitrile as substrates. MS (ion spray) m/z 183.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.Cl[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][C:13]#[N:14]>>[N:1]1([CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][C:13]#[N:14])[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCOCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCCCCCC#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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N1(CCOCC1)CCCCCC#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
